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Compound of Interest

Compound Name: Silicon disulfide

Cat. No.: B085357

For Researchers, Scientists, and Drug Development Professionals

This document provides a focused technical overview of the fundamental molecular properties
of silicon disulfide, including its molecular formula and molar mass. The information is
presented to be a precise reference for scientific and research applications.

Molecular Formula

Silicon disulfide is an inorganic compound with the chemical formula SiSz.[1][2] This formula
indicates that each molecule of silicon disulfide is composed of one silicon atom covalently
bonded to two sulfur atoms. Like silicon dioxide (SiOz), the material is polymeric, but it adopts a
one-dimensional chain structure of edge-shared tetrahedra.[1]

Molar Mass and Calculation Methodology

The molar mass of a compound is a fundamental physical property, representing the mass of
one mole of its molecules. The calculation is based on the standard atomic weights of its
constituent elements.

The molar mass of silicon disulfide (SiS2) is determined by summing the atomic mass of one
silicon atom and two sulfur atoms. The standard atomic weights are sourced from the
International Union of Pure and Applied Chemistry (IUPAC).
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« |dentify Constituent Elements: The molecular formula SiS: indicates the presence of Silicon
(Si) and Sulfur (S).

o Determine Stoichiometry: Note the number of atoms of each element in the formula: one Si
atom and two S atoms.

e Obtain Standard Atomic Weights:
o The standard atomic weight of Silicon (Si) is approximately 28.085 g/mol .[3][4]
o The standard atomic weight of Sulfur (S) is approximately 32.06 g/mol .[5][6]

e Calculate Molar Mass:

o

Molar Mass = (1 x Atomic Mass of Si) + (2 x Atomic Mass of S)

o

Molar Mass = (1 x 28.085 g/mol ) + (2 x 32.06 g/mol )

[¢]

Molar Mass = 28.085 g/mol + 64.12 g/mol

[¢]

Molar Mass = 92.21 g/mol
The accepted molar mass for silicon disulfide is approximately 92.22 g/mol .[1][7][8]

Data Presentation: Atomic and Molecular Weights

The quantitative data used in the determination of the molar mass of silicon disulfide are
summarized in the table below for clear reference and comparison.

Atomic/Molar Mass ( g/mol

Element/Compound Symbol/Formula |

Silicon Si 28.085[3][4]
Sulfur S 32.06[5][6]
Silicon Disulfide SISz ~92.22[1][7]
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Visualization of Molar Mass Calculation

The following diagram illustrates the logical relationship for the calculation of the molar mass of
silicon disulfide from the atomic masses of its constituent elements.

Silicon (Si) Sulfur (S)
Atomic Mass: 28.085 g/mol Atomic Mass: 32.06 g/mol
Summation
(1Si + 2S)

Silicon Disulfide (SiSz2)

Molar Mass: ~92.22 g/mol

Click to download full resolution via product page

Caption: Logical workflow for calculating the molar mass of SiS:.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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